Cas no 921616-77-5 (Benzoic acid, 4-[[(2-methoxyethyl)amino]carbonyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[[(2-methoxyethyl)amino]carbonyl]-, methyl ester
• CAS No: 921616-77-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 743917
• PubChem ID: 17178234
• Update Time: 2025-04-19

Benzoic acid, 4-[[(2-methoxyethyl)amino]carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2-methoxyethyl)amino]carbonyl]-, methyl ester
• methyl 4-(2-methoxyethylcarbamoyl)benzoate
• methyl 4-{[(2-methoxyethyl)amino]carbonyl}benzoate
• Z31438465
• 921616-77-5
• AN-329/43449307
• AKOS000504224
• methyl 4-[(2-methoxyethyl)carbamoyl]benzoate
• DTXSID90589374
• YUPJYYHTOTVBEP-UHFFFAOYSA-N
• SCHEMBL4694425
• Methyl 4-({[2-(methyloxy)ethyl]amino}carbonyl)benzoate

• Inchi： 1S/C12H15NO4/c1-16-8-7-13-11(14)9-3-5-10(6-4-9)12(15)17-2/h3-6H,7-8H2,1-2H3,(H,13,14)
• InChI Key： YUPJYYHTOTVBEP-UHFFFAOYSA-N
• SMILES： O(C)CCNC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.6Ų